6-Ethylquinoline-8-sulfonic acid

• CAS RN: 103989-16-8
• Molecular Formula: C11H11NO3S
• Molecular Weight: 237.273
• IUPAC Name: 6-ethylquinoline-8-sulfonic acid
• InChI: InChI=1S/C11H11NO3S/c1-2-8-6-9-4-3-5-12-11(9)10(7-8)16(13,14)15/h3-7H,2H2,1H3,(H,13,14,15)
• InChI Key: QDKQPIZOVSVLER-UHFFFAOYSA-N
• SMILES: CCC1=CC(=C2C(=C1)C=CC=N2)S(=O)(=O)O
• synonyms: 8-Quinolinesulfonic acid, 6-ethyl-

Description

6-Ethylquinoline-8-sulfonic acid is a chemical compound that consists of 11 Hydrogen atoms, 11 Carbon atoms, 1 Nitrogen atom, 3 Oxygen atoms, and 1 Sulfur atom.

Synthesis Analysis

The synthesis of sulfonic acid-functionalized compounds has been studied extensively. For instance, sulfonic acid-functionalized ionic liquids (ILs) have been used as acid catalysts for transesterification reactions. Sulfonic acid groups, while not directly involved in the catalysis, release free acid during the reaction.

Molecular Structure Analysis

The molecular structure of a compound like 6-Ethylquinoline-8-sulfonic acid can be analyzed using various techniques. For instance, reversed-phase liquid chromatography (RPLC) conditions can be used to analyze organic acids. Under these conditions, acids are in their molecular form and can be retained and separated.

Chemical Reactions Analysis

The chemical reactions involving sulfonic acid-functionalized compounds have been explored in various studies. For instance, the link between the amount of free sulfuric acid and the activity of sulfonic-acid-functionalized ionic liquids (ILs) as acid catalysts for a transesterification reaction has been demonstrated.

Physical And Chemical Properties Analysis

Physical properties include characteristics that can be observed or measured without changing the identity of the substance, such as color, density, hardness, and melting and boiling points. Chemical properties describe the ability of a substance to undergo a specific chemical change.

Safety and Hazards

Based on the safety data sheet for a similar compound, Quinoline-8-sulfonic acid, it is known to cause severe skin burns and eye damage, and may cause respiratory irritation. It is recommended to handle it with protective gloves, clothing, and eye/face protection, and to use it only outdoors or in a well-ventilated area.

Future Directions

The future of synthetic chemistry, which includes the study and synthesis of compounds like 6-Ethylquinoline-8-sulfonic acid, is expected to address challenges such as higher selectivity, higher efficiency, environmental benignity, and sustainable energy. The ability improvement of synthesis and the application enhancement of synthesis are among the topics that will be explored.